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Compound of Interest

1-Hydroxycyclobutanecarboxylic
Compound Name: o
aci

Cat. No. B1337850

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Hydroxycyclobutanecarboxylic acid
(CAS No. 41248-13-9) is not readily available in public databases.[1] The following guidance is
based on best practices for laboratory chemical waste disposal and data from structurally
similar compounds. It is imperative to consult the official SDS provided by your chemical
supplier and to adhere to all local, regional, and national regulations regarding hazardous
waste disposal.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals on the proper disposal of 1-Hydroxycyclobutanecarboxylic
acid.

Immediate Safety and Handling Precautions

Before handling 1-Hydroxycyclobutanecarboxylic acid, ensure you are in a well-ventilated
area and wearing appropriate personal protective equipment (PPE), including chemical-
resistant gloves, safety goggles, and a lab coat.[2][3] Avoid creating dust and prevent the
chemical from coming into contact with skin and eyes.[2]

Data Profile of a Structurally Similar Compound
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For informational purposes, the following table summarizes the properties of
Cyclobutanecarboxylic acid (CAS No. 3721-95-7), a structurally related compound. These
values should be considered indicative and not a direct substitute for the specific data of 1-
Hydroxycyclobutanecarboxylic acid.

Property Value

Physical State Liquid

Appearance Clear

Odor Stench

Melting Point/Range -20-0°C/-4-32°F

Boiling Point/Range 195 °C /383 °F @ 760 mmHg

Flash Point 83°C/181.4°F

Specific Gravity 1.040

Molecular Formula C5H802

Incompatible Materials Strong oxidizing agents, Strong bases

Source: Fisher Scientific SDS for Cyclobutanecarboxylic acid[3]

Step-by-Step Disposal Protocol
The proper disposal of 1-Hydroxycyclobutanecarboxylic acid should be treated as a
hazardous waste procedure. Do not discharge the chemical into drains or the environment.[2]

1. Waste Characterization:

o Based on the carboxylic acid functional group, this compound is acidic. Similar compounds,
like Cyclobutane-1,1-dicarboxylic acid, are classified as corrosive and can cause severe skin
burns and eye damage.[4][5]

e |tis crucial to determine if the waste is classified as "hazardous" or "extremely hazardous"
according to your local and institutional regulations.
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. Collection and Storage of Waste:

Collect waste 1-Hydroxycyclobutanecarboxylic acid in a designated, compatible, and
properly labeled waste container.

The container must be kept tightly closed and stored in a cool, dry, and well-ventilated area,
away from incompatible materials such as strong bases and oxidizing agents.[3]

Ensure the waste container is clearly labeled with "Hazardous Waste" and the full chemical
name.

. Accidental Spill Cleanup:
In the event of a spill, evacuate personnel from the immediate area.
Remove all sources of ignition.[2]

For solid spills, sweep up the material and place it into a suitable container for disposal.
Avoid generating dust.[6]

For liquid spills, absorb with an inert material (e.g., sand, silica gel) and place in a sealed
container for disposal.[3]

Ensure adequate ventilation during cleanup.
. Final Disposal:

Disposal of this chemical waste must be conducted through a licensed and approved waste
disposal facility.[3][4]

The recommended disposal method is typically controlled incineration with flue gas
scrubbing.[2]

Do not attempt to neutralize the acid unless you are trained to do so and it is permitted by
your institution's environmental health and safety (EHS) department for this specific
chemical.
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o Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste container.

Experimental Workflow and Disposal Logic

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 1-Hydroxycyclobutanecarboxylic acid.
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Start: Have 1-Hydroxycyclobutanecarboxylic
acid for disposal

'

Consult Supplier's Safety Data Sheet (SDS)

Characterize Waste:
- Corrosive (Acidic)
- Other hazards?

Wear Appropriate PPE:

- Gloves
- Goggles
- Lab Coat

Collect in a labeled, compatible,
and sealed hazardous waste container

Store in a cool, dry, well-ventilated area
away from incompatibles

Arrange for disposal via licensed

waste disposal contractor or EHS

End: Waste properly disposed

Click to download full resolution via product page

Caption: Disposal workflow for 1-Hydroxycyclobutanecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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